Pylorid

• Molecular Formula: C19H27BiN4O10S
• Molecular Weight: 712.5 g/mol
• InChI: InChI=1S/C13H22N4O3S.C6H8O7.Bi/c1-14-13(9-17(18)19)15-6-7-21-10-12-5-4-11(20-12)8-16(2)3;7-3(8)1-6(13,5(11)12)2-4(9)10;/h4-5,9,14-15H,6-8,10H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;;+3/p-3/b13-9+
• InChIKey: XAUTYMZTJWXZHZ-IGUOPLJTSA-K

Pylorid: A Distinct Chemical Entity for H. pylori Eradication

Pylorid (ranitidine bismuth citrate, RBC; also known as Tritec) is a salt formed between ranitidine and a bismuth citrate complex, classified as both a histamine H2-receptor antagonist and an anti-ulcer agent [1]. Unlike a simple physical mixture of its components, RBC is a new chemical entity with a defined crystal structure and unique physico-chemical properties [2]. It dissociates in gastric fluid to release ranitidine (inhibiting acid secretion) and bismuth (exerting mucosal protective, anti-pepsin, and direct anti-Helicobacter pylori effects), enabling single-agent, multi-target pharmacology [1].

● Distinct chemical entity, not a physical mixture

● Water-soluble complex for gastric model research

● Multi-target H. pylori pathway study fit

• [1] National Library of Medicine. Ranitidine bismuth citrate – MeSH Supplementary Concept Data 2023. Unique ID C073340. Pylorid & Tritec are tradenames. Source: Aliment Pharmacol Ther 1991 Oct;5(5):481-90. View Source
• [2] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source

Why Pylorid Cannot Be Replaced by a Physical Mixture

Ranitidine bismuth citrate is not a simple combination product but a chemically distinct salt with its own crystal lattice, infra-red spectrum, 13C-NMR solid-state signature, and X-ray powder diffraction pattern that differ fundamentally from an equimolar admixture of ranitidine hydrochloride and bismuth citrate [1]. This molecular distinction drives a cascade of functional consequences: the chemical entity is freely water-soluble at gastric pH, enabling bioavailability of both active moieties in the gastric lumen and at the mucosal surface, whereas the physical admixture is almost totally insoluble and biologically inert [1]. Consequently, procurement or formulation decisions that default to a compounded mixture in place of the defined chemical entity will fail to reproduce the solubility, anti-pepsin activity, anti-H. pylori potency, and in vivo eradication efficacy documented for Pylorid.

Pylorid (RBC) – chemical entity

Physical admixture of ranitidine + bismuth citrate

Freely water-soluble (>600 mg/mL)

Almost totally insoluble

Active anti-H. pylori & anti-pepsin

Weaker MIC, no pepsin inhibition

The molecular distinction drives solubility and bioactivity; a compounded mixture may not reproduce published entity-dependent outcomes. Verify chemical identity before substitution.

• [1] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source

Pylorid: Quantitative Comparator Evidence

Aqueous Solubility: Pylorid vs. Physical Admixture

Ranitidine bismuth citrate (RBC) is freely soluble in water (>600 mg/mL at pH 4.6), whereas an equimolar admixture of its component molecules, bismuth citrate and ranitidine, formed an almost totally insoluble suspension. At gastric pH (~2.0), the solubility of bismuth from RBC remained at least two-fold higher than from the admixture [1]. The two materials also exhibited significantly different melting points, X-ray powder diffraction patterns, infra-red spectra, and 13C-NMR solid-state spectra [1], confirming RBC as a structurally distinct chemical entity rather than a mixture.

Aqueous Solubility

Head-to-head

RBC: >600 mg/mL (pH 4.6)

Admixture: Insoluble suspension

Bismuth solubility ≥2-fold higher at gastric pH

Solubility-dependent delivery; admixture fails to generate soluble bismuth.

In vitro pH 4.6 / gastric simulation

Evidence Dimension	Aqueous solubility at pH 4.6
Target Compound Data	>600 mg/mL (freely soluble)
Comparator Or Baseline	Equimolar admixture of bismuth citrate + ranitidine: almost totally insoluble suspension
Quantified Difference	Orders-of-magnitude solubility difference; at pH ~2.0, bismuth solubility from RBC is ≥2-fold higher than from the admixture
Conditions	In vitro solubility testing; water at pH 4.6 and acidic conditions simulating gastric pH

Why This Matters

Formulation and bio-performance depend entirely on solubility; an insoluble admixture cannot deliver bismuth or ranitidine to the gastric mucosa, rendering it therapeutically unsuitable.

• [1] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source

Anti-H. pylori Potency: Pylorid vs. Admixture (MIC)

RBC demonstrated approximately two-fold greater anti-H. pylori activity in vitro than the equimolar bismuth citrate–ranitidine admixture, with geometric mean minimum inhibitory concentrations (MIC) of 12.5 mg/L for RBC versus 25.7 mg/L for the admixture, and was more rapidly bactericidal [1]. The admixture showed no inhibition of human pepsin isoenzymes 1, 2, 3 and 5, whereas RBC inhibited all four isoenzymes [1].

Anti-H. pylori MIC

Head-to-head

RBC: 12.5 mg/L (geom. mean)

Admixture: 25.7 mg/L

~2-fold more potent; admixture lacks anti-pepsin activity

MIC difference supports entity-dependent anti-H. pylori activity interpretation.

In vitro MIC; pepsin isoenzyme panel

Evidence Dimension	In vitro anti-H. pylori geometric mean MIC
Target Compound Data	12.5 mg/L (RBC)
Comparator Or Baseline	25.7 mg/L (equimolar bismuth citrate–ranitidine admixture)
Quantified Difference	~2-fold lower MIC (greater potency) for RBC; admixture additionally showed zero pepsin inhibition vs. active inhibition by RBC
Conditions	In vitro MIC determination against H. pylori; human pepsin isoenzyme inhibition assays

Why This Matters

MIC differences of this magnitude are biologically meaningful and predict differential in vivo bacterial clearance; the admixture's lack of anti-pepsin activity further eliminates a key gastroprotective mechanism.

• [1] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source

In Vivo Eradication: Pylorid vs. Physical Admixture

In a mouse model of gastric H. pylori colonization, bismuth 200 mg/kg administered as RBC eradicated the organism from 100% of mice, whereas equivalent bismuth levels given as the admixture eradicated infection in only 10% of animals [1]. This 10-fold difference in in vivo eradication mirrors the solubility and in vitro potency disparities.

In Vivo Eradication

Head-to-head

RBC: 100% eradication (mouse model)

Admixture: 10% eradication

10-fold higher model clearance

Supports model-response interpretation; entity, not mixture, drives clearance.

H. pylori mouse colonization model

Evidence Dimension	In vivo H. pylori eradication rate in mouse gastric colonization model
Target Compound Data	100% eradication (all mice cleared)
Comparator Or Baseline	10% eradication (bismuth citrate–ranitidine admixture at equivalent bismuth dose)
Quantified Difference	10-fold higher eradication rate for RBC (100% vs. 10%)
Conditions	Mouse model of gastric H. pylori colonization; 200 mg/kg bismuth dose administered orally

Why This Matters

In vivo efficacy data provide the strongest pre-clinical evidence that the chemical entity RBC, not its component mixture, achieves the pharmacodynamic effect required for therapeutic utility.

• [1] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source

Pepsin Inhibition: Pylorid vs. Tripotassium Dicitrato Bismuthate

RBC inhibited human pepsin isoenzymes 1, 2, 3 and 5 in vitro. Ranitidine hydrochloride alone (1 mmol/L) was completely inactive against all pepsin isoenzymes. While pepsin 1 was inhibited to a similar extent by RBC, bismuth citrate, and tripotassium dicitrato bismuthate (TDB) at equivalent bismuth concentrations, RBC was more potent than TDB as an inhibitor of pepsins 2, 3 and 5 [1]. Additionally, ranitidine hydrochloride alone was inactive against ethanol-induced gastric mucosal damage in rats, whereas RBC was protective, and RBC was significantly more potent than both ranitidine hydrochloride and TDB against indomethacin-induced antral damage [1].

Pepsin Inhibition

Head-to-head

RBC: Inhibits pepsins 1,2,3,5; gastroprotective

TDB: Less potent vs. pepsins 2,3,5

Ranitidine HCl inactive alone

Broader mucosal protection profile over TDB; supports multi-target research context.

In vitro human pepsin isoenzyme assays

Evidence Dimension	Inhibition of human pepsin isoenzymes 2, 3, and 5
Target Compound Data	Active inhibition of pepsins 2, 3, 5 (1 mmol/L); protective against ethanol and indomethacin damage in rat
Comparator Or Baseline	Tripotassium dicitrato bismuthate (TDB): less potent inhibition of pepsins 2, 3, 5; ranitidine HCl: inactive against pepsin and ethanol damage
Quantified Difference	RBC > TDB in potency for pepsins 2, 3, 5 (rank order); ranitidine HCl showed zero anti-pepsin and zero anti-ethanol-damage activity
Conditions	In vitro human pepsin isoenzyme assays at 1 mmol/L; in vivo rat gastric damage models (ethanol fundic damage, indomethacin antral damage)

Why This Matters

Superior pepsin inhibition differentiates RBC from the older bismuth salt TDB and from ranitidine monotherapy, providing a broader mucosal protection profile.

• [1] Stables R et al. Gastric anti-secretory, mucosal protective, anti-pepsin and anti-Helicobacter properties of ranitidine bismuth citrate. Aliment Pharmacol Ther. 1993 Jun;7(3):237-46. doi:10.1111/j.1365-2036.1993.tb00094.x. View Source

Systemic Bismuth Exposure: Pylorid vs. TDB

In a 10-day multiple-dose pharmacokinetic study in healthy subjects, after dose adjustment for bismuth content, the geometric mean peak plasma bismuth concentration (Cmax) for ranitidine bismuth citrate 500 mg bid was 35% of that for tripotassium dicitrato bismuthate (TDB) 240 mg bid, and for RBC 1.0 g bid the Cmax was 42% of TDB [1]. Absolute Cmax values were 5 ng/g (RBC 500 mg), 12 ng/g (RBC 1.0 g), and 21 ng/g (TDB 240 mg). Bismuth absorption from RBC was limited to <0.5% of the administered dose, and peak plasma concentrations never exceeded 19 ng/mL even after 28 days of RBC 800 mg bid dosing, remaining well below concentrations associated with bismuth neurotoxicity [2].

Bismuth Cmax

Head-to-head

RBC 500 mg: 5 ng/g (35% of TDB)

TDB 240 mg: 21 ng/g (100%)

58–65% lower dose-adjusted Cmax

Lower systemic bismuth exposure supports safety-margin endpoint monitoring.

10-day multiple-dose PK study

Evidence Dimension	Dose-adjusted peak plasma bismuth concentration (Cmax)
Target Compound Data	RBC 500 mg bid: Cmax 5 ng/g (35% of TDB Cmax); RBC 1.0 g bid: Cmax 12 ng/g (42% of TDB Cmax); bismuth absorption <0.5% of dose
Comparator Or Baseline	Tripotassium dicitrato bismuthate (TDB) 240 mg bid: Cmax 21 ng/g (set as 100%)
Quantified Difference	RBC delivers 58–65% lower dose-adjusted Cmax than TDB; narrower inter-individual Cmax range reported for RBC
Conditions	Randomized, placebo-controlled study; 4 groups of 12 healthy male subjects; 10-day multiple oral dosing

Why This Matters

Lower and more predictable systemic bismuth exposure with equivalent or superior gastric luminal activity offers a quantifiable safety advantage for protocols requiring prolonged or repeated bismuth therapy.

• [1] Lacey LF et al. Comparative pharmacokinetics of bismuth from ranitidine bismuth citrate (GR122311X), a novel anti-ulcerant and tripotassium dicitrato bismuthate (TDB). Eur J Clin Pharmacol. 1994;47(2):177-80. doi:10.1007/BF00194969. View Source
• [2] Koch KM et al. Pharmacokinetics of bismuth and ranitidine following multiple doses of ranitidine bismuth citrate. Br J Clin Pharmacol. 1996;42(2):207-11. View Source

Clinical Eradication: Pylorid-Based vs. Omeprazole-Based Triple Therapy

In a randomized controlled trial (n=256), per-protocol H. pylori eradication rates for RBC-based triple therapy were 96% (RBCCA: RBC + clarithromycin + amoxicillin) vs. 85% for OCA (omeprazole + clarithromycin + amoxicillin) (p=0.03), and 95% for RBCCM (RBC + clarithromycin + metronidazole) vs. 79% for OCM (p=0.01) [1]. An independent multicentre RCT (n=426) confirmed ITT eradication rates of 97% for RBC.C.M vs. 85% for O.C.M (p<0.001) [2]. A systematic review of 47 randomized comparative studies concluded that when using clarithromycin and a nitroimidazole, these antibiotics should be combined with RBC instead of a proton-pump inhibitor [3].

RCT Eradication Rate

Head-to-head

RBCCA: 96% (per-protocol)

OCA: 85% (per-protocol)

+11 points (p=0.03); ITT 97% vs 85%

Reported endpoint context; RBC-based triple regimen shows higher eradication rate.

Multicentre RCT, n=256; 7-day b.d.

Evidence Dimension	Per-protocol H. pylori eradication rate after 7-day triple therapy
Target Compound Data	RBCCA 96%, RBCCM 95% (per-protocol); RBC.C.M ITT 97%
Comparator Or Baseline	Omeprazole-based: OCA 85%, OCM 79% (per-protocol); O.C.M ITT 85%
Quantified Difference	RBCCA vs. OCA: +11 percentage points (p=0.03); RBCCM vs. OCM: +16 percentage points (p=0.01); RBC.C.M vs. O.C.M ITT: +12 percentage points (p<0.001)
Conditions	Multicentre RCTs; 7-day b.d. dosing; H. pylori status verified by CLO test, histology, and 13C-urea breath test ≥4 weeks post-therapy

Why This Matters

Consistently higher eradication rates versus omeprazole-based regimens across multiple independent RCTs and systematic reviews provide Level I evidence for preferring RBC-based triple therapy in clinical protocol design and formulary selection.

• [1] Bago J et al. The impact of primary antibiotic resistance on the efficacy of ranitidine bismuth citrate- vs. omeprazole-based one-week triple therapies in H. pylori eradication – a randomised controlled trial. Wien Klin Wochenschr. 2002 Jun 28;114(12):448-53. View Source
• [2] Farup PG et al. Comparison of three triple regimens with omeprazole or ranitidine bismuth citrate for Helicobacter pylori eradication. Scand J Gastroenterol. 2002 Dec;37(12):1374-9. doi:10.1080/003655202762671233. View Source
• [3] Janssen MJ et al. A systematic comparison of triple therapies for treatment of Helicobacter pylori infection with proton pump inhibitor/ranitidine bismuth citrate plus clarithromycin and either amoxicillin or a nitroimidazole. Aliment Pharmacol Ther. 2001;15(5):613-24. View Source

Eradication in Antibiotic-Resistant Strains: Pylorid vs. Omeprazole

In the subgroup of patients harboring clarithromycin-resistant H. pylori strains, the RBC-based regimen RBCCA achieved an 80% eradication rate vs. 40% for omeprazole-based OCA (p=0.0428) [1]. For strains resistant to metronidazole alone, RBCCM produced 94% eradication vs. 85% for OCM (p=0.09). When strains were sensitive to both antibiotics, cure rates with RBCCM vs. OCM were 96% vs. 87% respectively (p=0.39) [1]. This suggests RBC-based regimens partially overcome clarithromycin resistance, a finding with significant clinical procurement implications in regions with rising macrolide resistance.

Resistance Subgroup

Head-to-head

RBCCA: 80% in clarithromycin-R

OCA: 40% in clarithromycin-R

+40 points (p=0.0428)

Resistance-stratified endpoint; RBC-based regimen partially overcomes clarithromycin resistance.

RCT subgroup; n=196 with sensitivity testing

Evidence Dimension	H. pylori eradication rate in clarithromycin-resistant strains
Target Compound Data	RBCCA: 80% eradication; RBCCM (metronidazole-resistant): 94%
Comparator Or Baseline	OCA: 40% eradication; OCM (metronidazole-resistant): 85%
Quantified Difference	RBCCA vs. OCA in clarithromycin-resistant strains: +40 percentage points (p=0.0428); RBCCM vs. OCM in metronidazole-resistant strains: +9 percentage points (p=0.09)
Conditions	Subgroup analysis of RCT; antibiotic sensitivity determined by E-test on gastric biopsy cultures; n=196 with technically feasible sensitivity testing

Why This Matters

In regions with ≥8% primary clarithromycin resistance (as documented in this study population), RBC-based regimens offer a quantifiably superior eradication probability, supporting their selection in empirical first-line or rescue therapy protocols.

• [1] Bago J et al. The impact of primary antibiotic resistance on the efficacy of ranitidine bismuth citrate- vs. omeprazole-based one-week triple therapies in H. pylori eradication – a randomised controlled trial. Wien Klin Wochenschr. 2002 Jun 28;114(12):448-53. View Source

Pylorid: Evidence-Based Application Scenarios

First-Line Triple Therapy in High Clarithromycin Resistance Regions

In populations where primary clarithromycin resistance exceeds 5–8%, RBC-based triple therapy (RBC 400 mg bid + clarithromycin 500 mg bid + amoxicillin 1 g bid or metronidazole 500 mg bid for 7 days) provides per-protocol eradication rates of 95–96%, outperforming omeprazole-based regimens by 11–16 percentage points [1]. The 80% eradication rate specifically observed for RBC-based triple therapy in clarithromycin-resistant strains (vs. 40% for omeprazole-based) makes Pylorid the evidence-preferred acid-suppressive anchor in these epidemiological settings [1].

Procurement of Chemically Defined Bismuth for Pre-Clinical Research

Investigators requiring a water-soluble, chemically characterized bismuth compound for in vitro or in vivo H. pylori studies should source authentic ranitidine bismuth citrate (CAS 128345-62-0) rather than compounding a physical mixture. The chemical entity demonstrates >600 mg/mL aqueous solubility at pH 4.6, a defined crystal structure, and a geometric mean MIC of 12.5 mg/L against H. pylori, whereas an equimolar admixture is insoluble, lacks anti-pepsin activity, and exhibits a two-fold higher MIC (25.7 mg/L) with 90% lower in vivo eradication [2]. Use of the admixture in research protocols introduces uncontrolled variability and invalidates comparisons with published RBC data.

Bismuth Regimens with Favorable Systemic Safety Profile

For protocols requiring prolonged or repeated bismuth administration, RBC offers a quantifiable systemic exposure advantage: dose-adjusted Cmax is 35–42% of that observed with tripotassium dicitrato bismuthate (TDB), with peak plasma bismuth remaining below 19 ng/mL, well beneath neurotoxicity thresholds [3][4]. This narrower and lower systemic exposure profile, combined with <0.5% oral bioavailability, supports RBC selection over TDB in safety-conscious clinical trial designs or in patient populations vulnerable to bismuth accumulation.

Rescue H. pylori Therapy After PPI Treatment Failure

Patients who fail a PPI-clarithromycin-amoxicillin first-line regimen may particularly benefit from an RBC-based triple or quadruple therapy, given that RBC-clarithromycin-metronidazole achieved 94% eradication even in metronidazole-resistant strains and 96% in fully sensitive strains, with a systematic review recommending that clarithromycin plus a nitroimidazole be combined with RBC rather than a PPI [1][5]. Procurement of Pylorid for second-line protocols is supported by Level I evidence from 47 randomized comparative studies.

Application

Selection Property

Validation Focus

Resistance-stratified H. pylori endpoint studies

RBC-based triple-regimen endpoint profile

Clarithromycin resistance subgroup eradication review

In vitro/in vivo H. pylori research models

Authentic chemical entity identity

Solubility and anti-H. pylori activity verification

Systemic bismuth exposure characterization

Dose-adjusted Cmax profile

Exposure margin endpoint monitoring

Rescue-regimen endpoint studies post-PPI failure

RBC-based second-line protocol

Metronidazole/clarithromycin resistance context

• [1] Bago J et al. The impact of primary antibiotic resistance on the efficacy of ranitidine bismuth citrate- vs. omeprazole-based one-week triple therapies in H. pylori eradication – a randomised controlled trial. Wien Klin Wochenschr. 2002 Jun 28;114(12):448-53. View Source
• [2] McColm AA et al. Ranitidine bismuth citrate: a novel anti-ulcer agent with different physico-chemical characteristics and improved biological activity to a bismuth citrate-ranitidine admixture. Aliment Pharmacol Ther. 1996 Jun;10(3):241-50. doi:10.1111/j.0953-0673.1996.00241.x. View Source
• [3] Lacey LF et al. Comparative pharmacokinetics of bismuth from ranitidine bismuth citrate (GR122311X), a novel anti-ulcerant and tripotassium dicitrato bismuthate (TDB). Eur J Clin Pharmacol. 1994;47(2):177-80. doi:10.1007/BF00194969. View Source
• [4] Koch KM et al. Pharmacokinetics of bismuth and ranitidine following multiple doses of ranitidine bismuth citrate. Br J Clin Pharmacol. 1996;42(2):207-11. View Source
• [5] Janssen MJ et al. A systematic comparison of triple therapies for treatment of Helicobacter pylori infection with proton pump inhibitor/ranitidine bismuth citrate plus clarithromycin and either amoxicillin or a nitroimidazole. Aliment Pharmacol Ther. 2001;15(5):613-24. View Source